1-[4-(2-methoxyphenoxy)but-2-en-1-yl]-4-methylpiperazine hydrochloride

• IUPAC Name: 1-[(E)-4-(2-methoxyphenoxy)but-2-enyl]-4-methylpiperazine;hydrochloride
• InChI: InChI=1S/C16H24N2O2.ClH/c1-17-10-12-18(13-11-17)9-5-6-14-20-16-8-4-3-7-15(16)19-2;/h3-8H,9-14H2,1-2H3;1H/b6-5+
• InChI Key: LZMWPUNBNBICAF-IPZCTEOASA-N
• Canonical SMILES: CN1CCN(CC1)CC=CCOC2=CC=CC=C2OC.Cl
• Isomeric SMILES: CN1CCN(CC1)C/C=C/COC2=CC=CC=C2OC.Cl
• Molecular Formula: C16H25ClN2O2
• Molecular Weight: 312.83 g/mol

Description

1-[4-(2-methoxyphenoxy)but-2-en-1-yl]-4-methylpiperazine hydrochloride, also known as MPWB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-[4-(2-methoxyphenoxy)but-2-en-1-yl]-4-methylpiperazine hydrochloride is not fully understood, but it is believed to act through multiple pathways. In neuroscience, this compound has been shown to activate the Nrf2/ARE signaling pathway, which leads to the upregulation of antioxidant enzymes and the inhibition of inflammatory cytokines. In oncology, this compound has been found to inhibit the PI3K/Akt/mTOR signaling pathway, which regulates cell proliferation and survival. In cardiovascular diseases, this compound has been shown to activate the PI3K/Akt and ERK1/2 signaling pathways, which promote cell survival and reduce apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the target organ and disease model. In neuroscience, this compound has been found to reduce oxidative stress and inflammation, improve mitochondrial function, and enhance synaptic plasticity. In oncology, this compound has been shown to induce apoptosis and cell cycle arrest, inhibit angiogenesis and metastasis, and sensitize cancer cells to chemotherapy. In cardiovascular diseases, this compound has been shown to reduce myocardial infarction size, improve cardiac function, and enhance angiogenesis and neovascularization.

Advantages and Limitations for Lab Experiments

1-[4-(2-methoxyphenoxy)but-2-en-1-yl]-4-methylpiperazine hydrochloride has several advantages for lab experiments, including its high purity and stability, low toxicity, and easy availability. However, there are also some limitations, such as its limited solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetics. Moreover, the optimal dosage and administration route of this compound for different diseases and animal models have not been fully established, which may affect the reproducibility and comparability of the results.

Future Directions

There are several future directions for 1-[4-(2-methoxyphenoxy)but-2-en-1-yl]-4-methylpiperazine hydrochloride research, including:
1. Investigating the optimal dosage and administration route of this compound for different diseases and animal models.
2. Developing novel formulations of this compound with improved solubility, bioavailability, and pharmacokinetics.
3. Exploring the potential synergistic effects of this compound with other drugs or treatments in various diseases.
4. Elucidating the molecular mechanisms of this compound action in different cell types and disease models.
5. Conducting clinical trials to evaluate the safety and efficacy of this compound in humans.
Conclusion
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of this compound and to develop it as a safe and effective drug for human use.

Synthesis Methods

1-[4-(2-methoxyphenoxy)but-2-en-1-yl]-4-methylpiperazine hydrochloride can be synthesized by reacting 1-(4-bromobut-2-en-1-yl)piperazine with 2-methoxyphenol in the presence of a base, followed by quaternization with methyl iodide and subsequent salt formation with hydrochloric acid. The final product is obtained as a white crystalline powder with a melting point of 187-189°C.

Scientific Research Applications

1-[4-(2-methoxyphenoxy)but-2-en-1-yl]-4-methylpiperazine hydrochloride has been studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and cardiovascular diseases. In neuroscience, this compound has been shown to have neuroprotective effects against oxidative stress and excitotoxicity-induced neuronal damage. In oncology, this compound has been found to inhibit the proliferation and migration of cancer cells by inducing apoptosis and cell cycle arrest. In cardiovascular diseases, this compound has been shown to have cardioprotective effects by reducing myocardial infarction size and improving cardiac function.